Cas no 1059064-11-7 (3-bromo-8-(trifluoromethyl)quinoline)

• Product Name: 3-bromo-8-(trifluoromethyl)quinoline
• CAS No: 1059064-11-7
• MF: C₁₀H₅BrF₃N
• MW: 276.052612066269
• MDL: MFCD25542362
• CID: 1016191
• PubChem ID: 57248586
• Update Time: 2025-04-20

3-bromo-8-(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 3-bromo-8-(trifluoromethyl)quinoline
• SCHEMBL8547571
• DTXSID70720662
• A849928
• DB-252405
• XBDHUSCQFYNCEO-UHFFFAOYSA-N
• AS-41977
• CS-0440633
• SB70371
• AKOS025146700
• AMY26111
• 1059064-11-7
• MFCD25542362

• MDL： MFCD25542362
• Inchi： 1S/C10H5BrF3N/c11-7-4-6-2-1-3-8(10(12,13)14)9(6)15-5-7/h1-5H
• InChI Key： XBDHUSCQFYNCEO-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)C=CC=C2C(F)(F)F

Computed Properties

• Exact Mass: 274.95575g/mol
• Monoisotopic Mass: 274.95575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9Ų